Cas no 1361750-01-7 (2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl)

2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl structure
1361750-01-7 structure
Product name:2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl
CAS No:1361750-01-7
MF:C12H5Cl2F2NO2
MW:304.076408147812
CID:4999595

2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl
    • Inchi: 1S/C12H5Cl2F2NO2/c13-6-1-2-9(14)7(3-6)8-4-11(16)12(17(18)19)5-10(8)15/h1-5H
    • InChI Key: OTKPWEDCWQTNKB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1C=C(C(=CC=1F)[N+](=O)[O-])F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.8

2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000793-1g
2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl
1361750-01-7 97%
1g
1,460.20 USD 2021-07-05
Alichem
A011000793-500mg
2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl
1361750-01-7 97%
500mg
782.40 USD 2021-07-05
Alichem
A011000793-250mg
2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl
1361750-01-7 97%
250mg
480.00 USD 2021-07-05

Additional information on 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl

Research Brief on 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl (CAS: 1361750-01-7): Recent Advances and Applications

The compound 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl (CAS: 1361750-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's distinct halogenated biphenyl structure, featuring chloro, fluoro, and nitro substituents, makes it a promising candidate for various applications, including drug development and material science.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl with high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly improved the efficiency of synthesizing this compound. The researchers emphasized the importance of optimizing reaction conditions, such as temperature and solvent choice, to minimize by-products and enhance scalability. This advancement is particularly relevant for industrial applications where large-scale production is required.

In terms of biological activity, preliminary investigations have revealed that 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A study conducted by a team at the University of Cambridge in 2022 identified this compound as a potential lead for developing anti-inflammatory agents. The nitro group's electron-withdrawing properties, combined with the halogen atoms' steric effects, were found to play a critical role in binding to the active sites of target proteins. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential use in material science, particularly in the development of organic electronic devices. A 2023 paper in Advanced Materials reported that 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl could serve as a building block for constructing conjugated polymers with tunable electronic properties. The researchers attributed this capability to the compound's ability to facilitate π-π stacking interactions, which are crucial for charge transport in organic semiconductors. This discovery opens new avenues for designing next-generation optoelectronic materials.

Despite these promising developments, several challenges remain. For instance, the environmental impact of halogenated compounds like 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl requires careful consideration. A recent review in Environmental Science & Technology highlighted the need for greener synthetic routes and better waste management practices to mitigate potential ecological risks. Additionally, the compound's stability under physiological conditions and its potential toxicity profiles warrant further investigation to ensure its suitability for pharmaceutical applications.

In conclusion, 2',5'-Dichloro-2,5-difluoro-4-nitro-biphenyl (CAS: 1361750-01-7) represents a versatile compound with significant potential in both biomedical and material science applications. Recent advancements in synthesis methodologies and a deeper understanding of its biological and electronic properties have paved the way for future research. However, addressing the remaining challenges related to environmental sustainability and toxicity will be critical for its successful translation into practical applications. This research brief underscores the importance of continued interdisciplinary collaboration to unlock the full potential of this intriguing molecule.

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